Cas no 2229415-15-8 (tert-butyl N-2-amino-3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)propylcarbamate
• CAS No: 2229415-15-8
• MF: C₁₂H₂₀ClN₃O₃S
• MW: 321.82350063324
• CID: 5778250
• PubChem ID: 165973711
• Update Time: 2025-10-31

tert-butyl N-2-amino-3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1901042
• 2229415-15-8
• tert-butyl N-[2-amino-3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)propyl]carbamate
• tert-butyl N-2-amino-3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)propylcarbamate

• Inchi： 1S/C12H20ClN3O3S/c1-12(2,3)19-10(17)15-6-7(14)5-8-9(13)16-11(18-4)20-8/h7H,5-6,14H2,1-4H3,(H,15,17)
• InChI Key： GXAFUACFSZQBFO-UHFFFAOYSA-N
• SMILES： ClC1=C(CC(CNC(=O)OC(C)(C)C)N)SC(=N1)OC

Computed Properties

• Exact Mass: 321.0913904g/mol
• Monoisotopic Mass: 321.0913904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 115Ų

Additional information on tert-butyl N-2-amino-3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)propylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)propylcarbamate (CAS No. 2229415-15-8)

The compound tert-butyl N-2-amino-3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)propylcarbamate (CAS No. 2229415-15-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,3-thiazole core with 4-chloro-2-methoxy substitutions, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this molecule due to its potential applications in drug discovery and crop protection.

One of the key features of tert-butyl N-2-amino-3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)propylcarbamate is its role as a protected amino acid derivative. The tert-butyl carbamate (Boc) group serves as a protective moiety for the amine functionality, which is crucial in peptide synthesis and medicinal chemistry. This protection strategy is widely used to prevent unwanted side reactions during multi-step synthetic processes. The presence of the 4-chloro-2-methoxy-thiazole moiety further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for thiazole-containing compounds has surged, driven by their prevalence in FDA-approved drugs and agrochemicals. Thiazoles are known for their antimicrobial, antiviral, and anticancer properties, making them a hotspot in drug discovery. The 4-chloro-2-methoxy substitution pattern in this compound is particularly noteworthy, as it can influence the molecule's binding affinity to biological targets. This has led to increased searches for "thiazole derivatives in drug design" and "Boc-protected amino acids" in scientific databases.

From a synthetic perspective, CAS No. 2229415-15-8 is often utilized as a building block in the preparation of more complex molecules. Its versatility stems from the reactive sites on the thiazole ring and the propylcarbamate chain. Chemists frequently explore its use in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. These transformations are essential for creating libraries of compounds in high-throughput screening campaigns, a trending topic in modern pharmaceutical research.

Another area of interest is the compound's potential in agrochemical applications. Thiazole derivatives are known to exhibit herbicidal and fungicidal activities, and the 4-chloro-2-methoxy substitution could enhance these effects. With the growing need for sustainable crop protection solutions, researchers are investigating whether this molecule could serve as a precursor for novel green pesticides. This aligns with the increasing public focus on environmentally friendly agriculture and the reduction of synthetic chemical loads in ecosystems.

The stability and storage conditions of tert-butyl N-2-amino-3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)propylcarbamate are also critical considerations for industrial applications. The Boc group generally improves the compound's stability under ambient conditions, but the thiazole ring may require protection from prolonged exposure to light or moisture. Proper handling and storage are essential to maintain its integrity, a topic frequently searched by laboratory technicians and process chemists.

In summary, tert-butyl N-2-amino-3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)propylcarbamate (CAS No. 2229415-15-8) represents a versatile and valuable compound in both pharmaceutical and agrochemical research. Its unique structural features, combined with the growing demand for thiazole-based molecules, position it as a key player in the development of next-generation therapeutics and crop protection agents. As research progresses, this compound is likely to remain a focal point for scientists exploring innovative solutions in these fields.